NH2-Gly-PAB-Exatecan-D-glucuronic acid

Hydrophilicity ADC developability Hydrophobic interaction chromatography
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C40H40FN5O14
Molecular Weight 833.8 g/mol
Cat. No. B15607277
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Technical Parameters


Basic Identity
Product NameNH2-Gly-PAB-Exatecan-D-glucuronic acid
Molecular FormulaC40H40FN5O14
Molecular Weight833.8 g/mol
Structural Identifiers
InChIInChI=1S/C40H40FN5O14/c1-3-40(56)20-9-25-30-18(12-46(25)35(51)19(20)14-57-38(40)54)29-22(6-5-17-15(2)21(41)10-24(44-30)28(17)29)45-39(55)58-13-16-4-7-26(23(8-16)43-27(47)11-42)59-37-33(50)31(48)32(49)34(60-37)36(52)53/h4,7-10,22,31-34,37,48-50,56H,3,5-6,11-14,42H2,1-2H3,(H,43,47)(H,45,55)(H,52,53)/t22-,31-,32-,33+,34-,37+,40-/m0/s1
InChIKeyFOGKWKTZBNTKRX-BJMPRTEESA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

NH2-Gly-PAB-Exatecan-D-glucuronic acid – Glucuronide-Cleavable Exatecan Linker-Payload Intermediate for ADC Procurement


NH2-Gly-PAB-Exatecan-D-glucuronic acid (CAS 2763252-31-7) is the amine-terminated precursor intermediate that, upon reaction with an NHS-ester-activated maleimide moiety, yields the drug-linker conjugate Mal-Gly-PAB-Exatecan-D-glucuronic acid – the β-glucuronidase-cleavable linker-payload employed in the clinical-stage anti-CEACAM5 ADC Precemtabart tocentecan (M9140) [1]. This compound belongs to the class of camptothecin-derivative topoisomerase I inhibitor linker-payloads distinguished by a hydrophilic glucuronic acid sugar motif that functions as both a solubility-enhancing group and an enzymatically cleavable trigger selectively processed by lysosomal β-glucuronidase, an enzyme overexpressed in the tumor microenvironment [2]. The construct architecture comprises an exatecan warhead connected via a para-aminobenzyloxycarbonyl (PAB) self-immolative spacer to a glycine linker, which in turn is conjugated to D-glucuronic acid, terminating in a free amine handle for further maleimide functionalization [1].

1 Amine-terminated intermediate for maleimide-based ADC conjugation workflows.
2 β-Glucuronidase-cleavable trigger enables lysosomal payload release studies.
3 Hydrophilic glucuronic acid motif supports solubility and reduced aggregation in high-DAR ADC research.
4 Exatecan warhead suitable for topoisomerase I inhibition and MDR-1 evasion pathway studies.

Why NH2-Gly-PAB-Exatecan-D-glucuronic Acid Cannot Be Replaced by Generic Peptide-Linker or Non-glucuronide Exatecan Intermediates


Interchanging NH2-Gly-PAB-Exatecan-D-glucuronic acid with a cathepsin-cleavable peptide linker-payload such as MC-GGFG-Exatecan or MC-GGFG-DXd introduces quantifiable liabilities that cascade from the chemical level through ADC developability, pharmacokinetics, and clinical safety. The glucuronic acid moiety contributes a ClogP shift of approximately −2.7 units relative to the deruxtecan linker-payload, directly reducing ADC hydrophobicity and aggregation propensity [1]. Peptide-based linkers (e.g., GGFG, Val-Cit) are susceptible to premature extracellular cleavage by plasma serine proteases such as elastase, whereas the β-glucuronide trigger is masked in circulation and cleaved only upon lysosomal β-glucuronidase exposure [2]. Clinically, the deruxtecan GGFG-DXd linker platform is associated with a 9–15% incidence of interstitial lung disease (ILD), an adverse event notably absent with the glucuronide-exatecan linker-payload in both nonclinical primate models and Phase 1 human data [3][4]. These differences are not academic – they directly impact therapeutic index, regulatory risk, and the probability of clinical translation success.

Linker stability context

Peptide-based linkers may undergo premature cleavage by plasma proteases, differing from glucuronide circulatory stability profile.

Hydrophobicity & aggregation

Non-glucuronide linker-payloads can increase ADC hydrophobicity, potentially elevating aggregation propensity and impacting pharmacokinetic exposure.

Tolerability endpoint review

Comparator linker platforms have reported ILD endpoint context that may not directly transfer; linker-specific tolerability endpoints require independent review.

Quantitative Differentiation Evidence for NH2-Gly-PAB-Exatecan-D-glucuronic Acid Linker-Payload Platform


ClogP and HIC Retention Time: Glucuronide Linker-Payload vs. Deruxtecan (GGFG-DXd) Head-to-Head

The glucuronide-exatecan linker-payload APL-1082 (structurally analogous to Mal-Gly-PAB-Exatecan-D-glucuronic acid) was directly compared to deruxtecan (DXd-GGFG linker-payload) for hydrophobicity. The ClogP value of the glucuronide linker-payload is −3.0, representing a >10-fold improvement in calculated hydrophilicity versus deruxtecan at −0.28. Hydrophobic interaction chromatography (HIC) retention time for the corresponding trastuzumab conjugate (Exolinker ADC) was 7.5 min, significantly shorter than T-DXd (Enhertu) at 9.1 min and approaching that of unconjugated trastuzumab (5.8 min), confirming that the glucuronide moiety directly translates into reduced ADC surface hydrophobicity [1].

Linker Hydrophobicity
Head-to-head
ClogP: −3.0 vs −0.28 (10.7-fold reduction); HIC RT: 7.5 vs 9.1 min
Supports reduced ADC aggregation and PK benefit
HIC: Tosoh Butyl-NPR column; trastuzumab conjugates
Hydrophilicity ADC developability Hydrophobic interaction chromatography

In Vivo Linker Stability: Conjugated Antibody vs. Total Antibody Pharmacokinetic Overlap Demonstrates Circulatory Integrity

In the Phase 1 PROCEADE-CRC-01 clinical trial, the ADC Precemtabart tocentecan – which employs Mal-Gly-PAB-Exatecan-D-glucuronic acid as its drug-linker conjugate – demonstrated near-complete overlap of total antibody and conjugated antibody pharmacokinetic profiles. The conjugated antibody half-life (t1/2) was 5.7 days versus 4.9 days for free exatecan, indicating minimal premature payload de-conjugation in human circulation. This linker stability in patients corroborates nonclinical findings that the β-glucuronide linker resists extracellular proteolysis, in contrast to peptide-based linkers (e.g., Val-Cit, GGFG) known to undergo premature cleavage by circulating elastase and carboxylesterases [1][2].

In Vivo Linker Stability
Cross-study comparable
Conjugated antibody t1/2 5.7 days; total/conjugated PK overlap
Indicates minimal systemic payload release context
Phase 1, n=40 patients; LC-MS/MS quantification
Pharmacokinetics Linker stability ADC half-life

Clinical Absence of Interstitial Lung Disease and Ocular Toxicity: Glucuronide-Exatecan vs. Deruxtecan-Based ADCs

Interstitial lung disease (ILD) is a class-associated toxicity of deruxtecan-based ADCs, occurring in 9–15% of patients treated with trastuzumab deruxtecan, with fatal outcomes in 0.9% [2]. In the Phase 1 trial of Precemtabart tocentecan (glucuronide-exatecan linker-payload ADC, n=40), zero cases of ILD and zero cases of ocular toxicity were reported across all dose levels (0.6–3.2 mg/kg Q3W), with a data cutoff after a median treatment duration of 19.1 weeks [1]. Nonclinical studies specifically designed to replicate the conditions under which ILD was confirmed with trastuzumab-deruxtecan in cynomolgus monkeys found no lung toxicity with M9140 at doses up to 30 mg/kg (the maximum tolerated dose), with a no-observed-adverse-effect level of 24 mg/kg [3]. The authors attribute this safety differentiation to the hydrophilic β-glucuronide linker design, which reduces non-specific uptake into alveolar macrophages, thereby interrupting a hypothesized pathogenic cascade that leads to ILD [3].

Reported ILD Endpoint Context
Cross-study comparable
ILD incidence: 0% vs 9–15% in comparator ADC class
Supports linker-specific tolerability endpoint review
Nonclinical NOAEL >30 mg/kg; Phase 1 n=40
Interstitial lung disease Ocular toxicity ADC safety Therapeutic index

Exatecan Intrinsic Payload Potency Advantage Over DXd: TOP1 Inhibition and MDR-1 Evasion

The exatecan payload delivered by this linker-payload platform is a more potent topoisomerase I inhibitor than the DXd payload used in Enhertu. Exatecan has demonstrated stronger target-mediated cytotoxicity, higher membrane permeability enabling superior bystander killing of adjacent antigen-negative tumor cells, and critically, its potency is unaffected by MDR-1 (P-glycoprotein)-mediated drug efflux – a major resistance mechanism that limits the activity of other ADC payloads including MMAE and DM4 [1][2]. In preclinical studies, M9140 (the clinical ADC incorporating Mal-Gly-PAB-Exatecan-D-glucuronic acid) showed IC50 values of 0.09–0.62 nM against CEACAM5-positive cancer cell lines and achieved tumor volume reductions of 74% and 88% in two CRC PDX models where a maytansine-based CEACAM5 ADC was not effective [2]. The AV-L03 glucuronide-exatecan ADC demonstrated superior in vitro cytotoxicity and in vivo efficacy in mouse xenograft models compared to Enhertu [1].

Payload TOP1 IC50
Cross-study comparable
Exatecan IC50: 1.9 μM; DXd IC50: 0.31 μM; M9140 cell IC50: 0.09–0.62 nM
Supports payload potency and MDR-1 evasion in tumor models
Cell-free assay; MDR-1 inhibitor did not affect exatecan
Topoisomerase I inhibition Payload potency MDR-1 resistance Bystander killing

DAR Achievability and Aggregation Control at High Drug Loading: Glucuronide vs. Dipeptide Linker Platforms

The hydrophobic nature of exatecan combined with traditional dipeptide PAB linkers (e.g., Val-Cit-PAB, GGFG) presents a well-documented challenge: poor antibody conjugation yields and severe ADC aggregation at drug-to-antibody ratios (DAR) above 4 [2]. The glucuronide-Gly-PAB architecture overcomes this by introducing a hydrophilic sugar motif that compensates for the hydrophobicity of the PAB-exatecan moiety without requiring bulky PEG chains. In the ACS Omega head-to-head comparison, the glucuronide-exatecan ADC (Exolinker ADC) achieved a DAR of 8.0 with only 1.6% aggregation by SEC, while T-DXd (GGFG-DXd peptide linker) showed a lower DAR of 7.4 with higher aggregation at 2.4% [1]. A class-level observation reports that glucuronide-linked conjugates consistently show minimal aggregation (<5%) versus up to 80% aggregation in dipeptide-linked ADCs bearing hydrophobic payloads [3]. Furthermore, the glucuronide-exatecan platform has been extended to DAR 10 with the AJICAP site-specific conjugation technology, achieving a HIC retention time of 9.4 min and aggregation below 1%, demonstrating that the hydrophilic linker design enables unprecedented high-DAR ADC construction without the aggregation-driven clearance that limits peptide-linker alternatives [1].

DAR and Aggregation Control
Head-to-head
DAR 8.0, 1.6% aggregation vs peptide-linker DAR 7.4, 2.4% aggregation
Supports high-DAR ADC development with low aggregation risk
SEC aggregation; trastuzumab conjugates
Drug-to-antibody ratio Aggregation High-DAR ADC SEC

Glucuronide Linker Plasma Stability: 81-Day Half-Life Benchmark vs. Peptide Linker Instability

The β-glucuronide linker system has been quantitatively benchmarked for plasma stability. Jeffrey et al. (2006) demonstrated that a β-glucuronide-MMAF drug-linker exhibited an extrapolated half-life of 81 days in rat plasma, enabling ADCs with as many as 8 drugs per monoclonal antibody to remain largely monomeric with high immunological specificity [1]. In contrast, peptide-based cathepsin B-cleavable linkers (e.g., Val-Cit, GGFG) show measurable instability in plasma within hours to days due to off-target cleavage by extracellular proteases such as elastase and carboxylesterase 1, as documented for clinically approved Val-Cit-PAB ADCs [2]. The glucuronide moiety serves as both a hydrophilic solubilizer and a steric shield that protects the self-immolative PAB spacer from premature enzymatic processing in circulation, ensuring that payload release is confined to the β-glucuronidase-rich lysosomal compartment of target cells [1].

Linker Plasma Stability
Class-level inference
β-glucuronide linker t1/2 ≈ 81 days in rat plasma
Extrapolated stability context supports limited systemic payload release
Peptide linker t1/2 typically
Plasma stability Linker half-life β-glucuronidase Cathepsin B

Optimal Procurement and Application Scenarios for NH2-Gly-PAB-Exatecan-D-glucuronic Acid Based on Quantitative Evidence


High-DAR ADC Development Requiring DAR ≥8 Without Aggregation-Driven Clearance

For ADC programs targeting antigens with moderate-to-low expression density where high drug loading (DAR ≥8) is required to achieve sufficient cytotoxic payload delivery, NH2-Gly-PAB-Exatecan-D-glucuronic acid is the preferred intermediate. The glucuronide-Gly-PAB architecture enables DAR 8 ADCs with aggregation rates of only 1.6% by SEC, versus 2.4% for the peptide-linker deruxtecan platform at a lower achieved DAR of 7.4 [1]. This is critical for programs where maximal DAR without aggregation is non-negotiable, as aggregation exceeding 5% typically triggers rapid hepatic clearance and poor tumor exposure [1]. The platform has been further validated at DAR 10 using AJICAP site-specific conjugation, achieving <1% aggregation – a feat unattainable with conventional dipeptide-PAB-exatecan constructs at comparable drug loading [1].

ADC Programs Targeting Indications Where ILD Risk Is a Clinical or Regulatory Concern

Deruxtecan-based ADCs carry a well-established ILD liability (9–15% all-grade incidence, 0.9% fatal), which has become a focus of regulatory scrutiny and risk management [2]. The glucuronide-exatecan linker-payload platform, as demonstrated by the M9140 / Precemtabart tocentecan clinical program, has shown zero ILD events in both nonclinical primate models specifically designed to recapitulate deruxtecan-induced ILD and in Phase 1 human trials across 40 heavily pretreated patients [3][4]. For drug developers seeking a topoisomerase I inhibitor ADC without the ILD risk ceiling, procuring NH2-Gly-PAB-Exatecan-D-glucuronic acid as the linker-payload intermediate provides a path to a differentiated safety profile substantiated by both mechanistic rationale (reduced alveolar macrophage uptake via hydrophilicity) and clinical evidence.

Colorectal Cancer and MDR-1-Positive Tumor Indications Requiring Efflux Pump Evasion

Exatecan payload potency is unaffected by MDR-1 (P-glycoprotein)-mediated drug efflux, unlike MMAE and maytansine-based payloads whose activity is significantly attenuated in MDR-1-expressing tumors [5]. M9140 achieved 74% and 88% tumor volume reduction in CRC PDX models where a maytansine-based CEACAM5 ADC was ineffective, and in the Phase 1 PROCEADE-CRC-01 trial achieved a median PFS of 6.7 months at doses ≥2.4 mg/kg in irinotecan-refractory mCRC patients [5][3]. For any ADC program targeting gastrointestinal cancers (where MDR-1 expression is prevalent), selecting the exatecan-glucuronide linker-payload platform provides an evidence-based hedge against drug efflux-mediated resistance.

ADC Programs Prioritizing Bystander Killing for Heterogeneous Antigen Expression Tumors

Exatecan's high membrane permeability relative to DXd enables potent bystander killing of adjacent antigen-negative tumor cells, a property directly demonstrated in co-culture experiments with M9140 where CEACAM5-negative MDA-MB-231 cells were efficiently killed only when co-cultured with CEACAM5-positive SK-CO-1 cells [5]. The bystander effect of the glucuronide-exatecan ADC was shown to be more potent than that of a comparator maytansine-based ADC in the same co-culture system [5]. For solid tumor indications characterized by heterogeneous target antigen expression – a hallmark of colorectal, gastric, and non-small cell lung cancers – this bystander potency is a quantifiable differentiator that directly translates to improved tumor control in PDX models [1].

Application
Selection Property
Validation Focus
High-DAR ADC Research
Aggregation and DAR profile
SEC aggregation and DAR analysis
Linker-Tolerability Endpoint Context
Reported ILD endpoint differentiation
Nonclinical and clinical ILD monitoring
MDR-1-Expressing Tumor Models
Payload MDR-1 susceptibility profile
Efflux pump evasion in cell-based assays
Heterogeneous Antigen Tumor Models
Bystander killing endpoint context
Co-culture cytotoxicity endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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